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CAS No.: 710-14-5

Cat. No.: B1584223

Get Quote

Executive Summary: Why TFT-THP?

2-(Tetrahydrofurfuryloxy)tetrahydropyran (CAS 710-14-5) is a high-boiling, polar aprotic
solvent featuring a bis-ether structure.[1][2][3][4][5] In process chemistry, it is increasingly

utilized as a "problem-solver" solvent to resolve phase separation issues where traditional
ethers (like THF or Diethyl Ether) fail.[1][4][5][6]

The Core Problem:

e THF (Tetrahydrofuran) is water-miscible, making aqueous workups difficult (no phase
separation) or requiring massive dilution/salting out.[1][3][4]

+ Diethyl Ether/MTBE often lack the polarity to solubilize complex, polar intermediates, leading
to "oiling out" (product forms a third, gummy phase).[1][4][5][6]

The TFT-THP Solution: TFT-THP occupies a "Goldilocks" zone.[1][2][3][5] With a LogP of ~1.7,
it is sufficiently lipophilic to form a distinct organic phase with water (unlike THF), yet possesses
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high oxygen content (polyether character) to dissolve polar species that would otherwise oil out
in non-polar solvents.[4][6]

Diagnhostic Hub: Troubleshooting Phase Issues

Use this decision matrix to identify and resolve your specific phase separation challenge.

Scenario A: The "Rag Layer" or Stable Emulsion

Symptom: After mixing TFT-THP with an aqueous phase, a cloudy intermediate layer forms, or
the phases take hours to break.[1][3][4][5][6] Root Cause:Density Matching. TFT-THP has a
density of 1.03 g/mL (at 25°C).[1][2][3][7] This is nearly identical to pure water (1.00 g/mL) and
dilute aqueous buffers.[3][4][6] When densities match (

), gravity cannot drive separation.[4][6]

Corrective Protocol:

¢ Increase Aqueous Density: Add Brine (NaCl) or Ammonium Sulfate to the aqueous layer.[1]
[3][6] Raising aqueous density to >1.10 g/mL forces the TFT-THP layer to float.[1][2][3][5][6]

e Decrease Organic Density: Dilute the TFT-THP extract with a lighter co-solvent like Toluene
(0.87 g/mL) or Heptane (0.68 g/mL) if the product solubility permits.[1][3][4][6]

Scenario B: Product "Oiling Out" (Third Phase
Formation)

Symptom: During extraction or crystallization, the product refuses to dissolve in the organic
phase and forms a gummy oil at the bottom.[1][3][4][6] Root Cause: The extraction solvent is
too non-polar (e.g., Toluene, Hexane) for the polar intermediate.[1][4][6]

Corrective Protocol:

e Introduce TFT-THP as Co-Solvent: Add TFT-THP (10-20% v/v) to the non-polar organic
phase.[1][2][3][5][6] Its bis-ether structure acts as a hydrotrope, bridging the polarity gap and
pulling the gummy oil back into the bulk organic layer.[1][3][4][5][6]
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o Temperature Swing: Heat the biphasic mixture to 50°C. TFT-THP’s high boiling point (235°C)
allows for safe heating without solvent loss, increasing the mutual solubility of the oil.[1][3][4]

[6]

Scenario C: Incomplete Separation (Miscibility)

Symptom: You expected two phases, but obtained a single homogeneous phase (or very low
recovery volume).[1][3][4] Root Cause: Using TFT-THP with organic-soluble acids/bases or
high alcohol content, which increases its water miscibility.[1][2][3][4][5]

Corrective Protocol:

e Wash with Saturated Brine: This "salting out" effect reduces the solubility of TFT-THP in the
agueous phase, forcing phase separation.[1][3][4][5][6]

o Acid/Base Adjustment: Ensure the pH is adjusted to keep the product neutral. Charged
species (salts) act as surfactants that can solubilize the ether phase into water.[1][3][4][6]

Technical Data & Comparison

Table 1: Physicochemical Comparison for Phase Separation
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Property

TFT-THP (The
Solver)

THF (The
Problem)

DCM (The

Traditional)

Impact on
Phase
Separation

Boiling Point

235-238°C

66°C

40°C

TFT-THP allows
high-temp
processing; no
evaporation
during
separation.[1][2]
[31[41[5]

Density (25°C)

1.03 g/mL

0.89 g/mL

1.33 g/mL

CRITICAL: TFT-
THP can sink or
float depending
on agueous
salinity.[1][2][3][5]

Water Miscibility

Partial / Low

Miscible

Immiscible

TFT-THP forms a
biphasic system
without salting
out (unlike THF).

[LIE21E31[4105]

LogP

0.46

1.25

Higher
lipophilicity =
cleaner interface
than THF.[1][3][5]

[6]

Flash Point

98°C

-14°C

N/A

Safer, reduced
flammability risk
during workup.[1]
[31[41[5][6]

Standardized Workflows

Protocol 1: The "Density-Shift" Extraction

Use this when replacing THF to avoid emulsions.[1][2][3][5]
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e Reaction Completion: Perform reaction in TFT-THP or add it as the workup solvent.
e Density Check: Measure the density of your aqueous stream.[1][3][6]

o If Aqueous Density < 1.05 g/mL:STOP. The phases will not separate cleanly.

o Action: Add NaCl (solid) until saturation or use 20% w/w brine.[1][3][4][6]
e Mixing: Agitate layers vigorously.

o Settling: Allow to stand. The TFT-THP layer will be on TOP (if aqueous density > 1.10).[1][2]
[31[5]

o Note: If using pure water, TFT-THP may sink or form a stable emulsion.[1][3][4][5][6]
Always use brine.[1][3][4][5][6]

e Separation: Drain the lower aqueous brine. The upper layer is your Product in TFT-THP.[1][2]

[3I141[5][6]

Protocol 2: Anti-Oiling Crystallization

Use this to purify polar compounds that oil out.[1][2][3][5]
¢ Dissolution: Dissolve crude material in minimal hot TFT-THP (100°C).
» Precipitation: Slowly add a non-polar anti-solvent (e.g., Heptane).[1][3][4][6]

o Observation: If oil droplets form, stop anti-solvent addition.[1][3][4][5][6] Add pure TFT-THP
dropwise until the oil redissolves.[1][2][3][4][5][6]

e Cooling: Cool slowly to Room Temperature. The high boiling point and viscosity of TFT-THP
slow the nucleation, promoting crystalline growth over amorphous oiling.[1][3][4][5][6]

Mechanism Visualization

The following diagram illustrates how TFT-THP resolves the "THF Miscibility Problem™ and the
"Density Matching Risk."
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Phase Separation Issue

Current Solvent System?

Using THF (Miscible)

Issue: No Phase Split

(Miscible with Water) TFT-THP

SOLUTION: Swap to TFT-THP
(LogP 1.7 creates biphasic system)

Using TFT-THP

Issue: Rag Layer / Emulsion
(Density ~1.03 matches water)

SOLUTION: Add Brine (NacCl)
Increase Aq Density > 1.10

Clean Phase Separation
(TFT-THP floats on Brine)

Click to download full resolution via product page
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Caption: Decision logic for transitioning from miscibility-prone solvents to TFT-THP and
managing its unique density characteristics.

Frequently Asked Questions (FAQ)

Q: Can | rotovap TFT-THP off easily? A: No. With a boiling point of ~235°C, it is difficult to
remove by standard rotary evaporation.[3][4][5][6] It is best used for:

o Processes where the product is crystallized out of the TFT-THP (using an anti-solvent).[1][3]

[415][6]

¢ Reactions where the next step can be performed in the same solvent (telescoping).[1][3][4]

[6]

e Removal via column chromatography (it elutes early due to low polarity relative to alcohols).

[LIE31[4][6]

Q: Is TFT-THP prone to peroxide formation? A: Yes, like all ethers (THF, Dioxane), the bis-ether
structure can form peroxides upon exposure to air.[1][4][5]

e Protocol: Test for peroxides using Kl strips before heating/distilling. Store under inert gas
(Nitrogen/Argon) and preferably over molecular sieves.[1][3][4][6]

Q: Why does my TFT-THP layer sink sometimes and float other times? A: This is the "Density
Trap."[1][2][3][4][5][6]

e Pure Water (d=1.00): TFT-THP (d=1.03) may sink or hover.[1][3][4][6]
o Saturated Brine (d=1.20): TFT-THP (d=1.03) will float.[1][3][4][6]

o Recommendation: Always record the density of your aqueous phase before combining.[1][3]
[6] Aim for a density difference (ngcontent-ng-c2372798075="" _nghost-ng-c102404335=""
class="inline ng-star-inserted">

) of at least 0.05 g/mL.[4][6]
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¢ ChemicalBook. (2025).[1][3][4][6] 2-(Tetrahydrofurfuryloxy)tetrahydropyran - Chemical
Properties and Density Data. Retrieved from [1][2][4]

e Sigma-Aldrich. (2025).[1][3][4][5][6] Safety Data Sheet: 2-
(Tetrahydrofurfuryloxy)tetrahydropyran (T-Solvent). Retrieved from [1][2][4][5]

e PubChem. (2025).[1][3][4][6][8] Compound Summary: 2-
(Tetrahydrofurfuryloxy)tetrahydropyran (CAS 710-14-5).[1][2][4][7][9] National Library of
Medicine.[1][3][4][5][6] Retrieved from [1][2][4]

¢ Santa Cruz Biotechnology. (2025).[1][3][4][6] 2(3)-(Tetrahydrofurfuryloxy)tetrahydropyran
Product Data. Retrieved from [1][2][4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. (2)-4-(Tetrahydro-2H-pyran-2-yl-oxy)but-2-en-1-ol | COH1603 | CID 10975949 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 2-Hydroxytetrahydropyran | C5H1002 | CID 136505 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]

5. 2-(3-Butynyloxy)tetrahydro-2H-pyran, 97% 5 g | Buy Online | Thermo Scientific Chemicals
| Fisher Scientific [fishersci.ca]

6. Tetrahydrofuran - Wikipedia [en.wikipedia.org]

7. CAS#:710-14-5 | 2H-Pyran,tetrahydro-2-[(tetrahydro-2-furanyl)methoxy] | Chemsrc
[chemsrc.com]

8. Tetrahydro-2-(2-propynyloxy)-2H-pyran | C8H1202 | CID 98609 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxytetrahydropyran
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://www.benchchem.com/product/b1584223/docs?utm_src=pdf-body#technical-support-center-phase-separation-process-optimization-with-tft-thp
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-4-_Tetrahydro-2H-pyran-2-yl-oxy_but-2-en-1-ol
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxytetrahydropyran
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.fishersci.ca/shop/products/2-3-butynyloxy-tetrahydro-2h-pyran-97-thermo-scientific/p-4089946
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://www.benchchem.com/product/b1584223/docs?utm_src=pdf-body#technical-support-center-phase-separation-process-optimization-with-tft-thp
https://www.benchchem.com/product/b1584223/docs?utm_src=pdf-body#technical-support-center-phase-separation-process-optimization-with-tft-thp
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-4-_Tetrahydro-2H-pyran-2-yl-oxy_but-2-en-1-ol
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.fishersci.ca/shop/products/2-3-butynyloxy-tetrahydro-2h-pyran-97-thermo-scientific/p-4089946
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxytetrahydropyran
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://pubchem.ncbi.nlm.nih.gov/compound/98609
https://www.benchchem.com/product/b1584223/docs?utm_src=pdf-body#technical-support-center-phase-separation-process-optimization-with-tft-thp
https://www.benchchem.com/product/b1584223/docs?utm_src=pdf-body#technical-support-center-phase-separation-process-optimization-with-tft-thp
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-4-_Tetrahydro-2H-pyran-2-yl-oxy_but-2-en-1-ol
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.chemsrc.com/en/cas/710-14-5_1026610.html
https://www.scbt.com/p/2-3-tetrahydrofurfuryloxy-tetrahydropyran-710-14-5a
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxytetrahydropyran
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.fishersci.ca/shop/products/2-3-butynyloxy-tetrahydro-2h-pyran-97-thermo-scientific/p-4089946
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-4-_Tetrahydro-2H-pyran-2-yl-oxy_but-2-en-1-ol
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxytetrahydropyran
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-4-_Tetrahydro-2H-pyran-2-yl-oxy_but-2-en-1-ol
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.scbt.com/p/2-3-tetrahydrofurfuryloxy-tetrahydropyran-710-14-5a
https://www.benchchem.com/product/b1584223?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/33402
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-4-_Tetrahydro-2H-pyran-2-yl-oxy_but-2-en-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-4-_Tetrahydro-2H-pyran-2-yl-oxy_but-2-en-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxytetrahydropyran
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxytetrahydropyran
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.fishersci.ca/shop/products/2-3-butynyloxy-tetrahydro-2h-pyran-97-thermo-scientific/p-4089946
https://www.fishersci.ca/shop/products/2-3-butynyloxy-tetrahydro-2h-pyran-97-thermo-scientific/p-4089946
https://en.wikipedia.org/wiki/Tetrahydrofuran
https://www.chemsrc.com/en/cas/710-14-5_1026610.html
https://www.chemsrc.com/en/cas/710-14-5_1026610.html
https://pubchem.ncbi.nlm.nih.gov/compound/98609
https://pubchem.ncbi.nlm.nih.gov/compound/98609
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 9. 2(3)-(Tetrahydrofurfuryloxy)tetrahydropyran | CAS 710-14-5 | SCBT - Santa Cruz
Biotechnology [scbt.com]

o To cite this document: BenchChem. [Technical Support Center: Phase Separation & Process
Optimization with TFT-THP]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584223/docs#technical-support-center-phase-
separation-process-optimization-with-tft-thp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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